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Compound of Interest

Compound Name: Sec-butyl acetate

Cat. No.: B091578 Get Quote

This technical guide provides a comprehensive overview of the core physical properties of sec-
butyl acetate, specifically its boiling point and density. The information is tailored for

researchers, scientists, and professionals in drug development who require precise data and

standardized experimental methodologies.

Quantitative Physical Properties
sec-Butyl acetate, also known as 2-butyl acetate, is a colorless, flammable liquid with a

characteristic fruity odor.[1] It is one of four isomers of butyl acetate and is widely used as a

solvent.[2] The following table summarizes its key physical properties as reported in the

literature. Note that minor variations in reported values can be attributed to differences in

experimental conditions and sample purity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b091578?utm_src=pdf-interest
https://www.benchchem.com/product/b091578?utm_src=pdf-body
https://www.benchchem.com/product/b091578?utm_src=pdf-body
https://www.benchchem.com/product/b091578?utm_src=pdf-body
https://www.solubilityofthings.com/sec-butyl-acetate
https://en.wikipedia.org/wiki/Sec-Butyl_acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Property Value Conditions Reference(s)

Boiling Point 112 °C Standard Pressure [2][3]

111-112 °C Not Specified

112.3 °C Not Specified

112.6 °C at 760 mmHg [4]

112-113 °C dl-Form [5]

Density 0.87 g/cm³ Not Specified [2]

0.8664 g/cm³ Not Specified [1]

0.872 g/mL at 25 °C

0.883 g/cm³ Not Specified [4]

0.870 g/mL Not Specified [3]

0.865 g/mL
at 25 °C (relative to

water at 4°C)
[5]

Experimental Protocols for Property Determination
Accurate determination of physical properties is critical for substance identification, purity

assessment, and process design. The following sections detail standard laboratory protocols

for measuring the boiling point and density of a liquid such as sec-butyl acetate.

The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure, characterized by the transition from liquid to gas.[6][7]

Method 1: Micro-Boiling Point Determination (Capillary Method)

This method is suitable when only a small sample volume is available.[8]

Apparatus: A Thiele tube or a MelTemp apparatus, a thermometer, a capillary tube (sealed at

one end), and a smaller, inverted capillary tube (or bell).[6][9]

Procedure:
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A small amount of the liquid sample (a few mL) is placed in a small test tube.[8]

A capillary tube, sealed at one end, is inverted and placed inside the test tube containing

the sample.

The apparatus is heated gently. Initially, trapped air will be expelled from the inverted

capillary, seen as a slow stream of bubbles.[9]

As the temperature approaches the boiling point, a rapid and continuous stream of

bubbles will emerge from the capillary tube as the liquid vaporizes.[9]

Heating is discontinued, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid is drawn up

into the capillary tube. This occurs when the external pressure equals the vapor pressure

of the liquid.[7][9]

Method 2: Simple Distillation

For larger sample volumes, distillation is a common and accurate method for determining the

boiling point of a pure liquid.[8][10]

Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source

(e.g., heating mantle).

Procedure:

The liquid sample is placed in the distillation flask.

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the

side arm leading to the condenser to accurately measure the temperature of the vapor.[8]

The liquid is heated to a gentle boil. As the liquid boils, its vapor travels into the condenser.

The temperature is monitored. For a pure substance, the temperature will remain constant

throughout the distillation process as the vapor condenses into the receiving flask.[8][10]

This stable temperature reading is recorded as the boiling point of the liquid.[10]
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Density is an intrinsic property defined as the mass of a substance per unit volume.[11]

Method 1: Using a Graduated Cylinder and Balance

This is a straightforward method for determining density.

Apparatus: An electronic balance and a graduated cylinder.

Procedure:

Measure the mass of a clean, dry graduated cylinder and record it.[12]

Add a specific volume of sec-butyl acetate to the graduated cylinder. Record the volume

precisely, reading from the bottom of the meniscus.[12]

Measure the combined mass of the graduated cylinder and the liquid.[12]

Subtract the mass of the empty cylinder to find the mass of the liquid.

Calculate the density using the formula: Density = Mass / Volume.[11] To improve

accuracy, this process can be repeated with different volumes and the results averaged.

[12]

Method 2: Using a Pycnometer

A pycnometer is a glass flask with a precisely defined volume, allowing for a more accurate

density measurement.[13]

Apparatus: A pycnometer and an electronic balance.

Procedure:

Weigh the clean, dry pycnometer and record its mass.

Fill the pycnometer completely with the liquid sample, ensuring no air bubbles are trapped.

Insert the stopper and wipe away any excess liquid.

Weigh the filled pycnometer.
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Subtract the mass of the empty pycnometer to determine the mass of the liquid.

Calculate the density by dividing the mass of the liquid by the known volume of the

pycnometer.[13]

Logical Relationships
The following diagram illustrates the fundamental relationship between the chemical substance

and its measurable physical properties, which are essential for its identification and

characterization.
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Caption: Relationship between sec-Butyl Acetate and its core physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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